N-(3-Butylphenyl)-3-methoxybut-2-enamide

• CAS: 61578-99-2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• SMILES: CCCCC1=CC(=CC=C1)NC(=O)C=C(C)OC
• InChI: InChI=1S/C15H21NO2/c1-4-5-7-13-8-6-9-14(11-13)16-15(17)10-12(2)18-3/h6,8-11H,4-5,7H2,1-3H3,(H,16,17)
• InChIKey: LRMFSLMKBNUULT-UHFFFAOYSA-N

N-(3-Butylphenyl)-3-methoxybut-2-enamide: Chemical Identity and Scaffold Context

N-(3-Butylphenyl)-3-methoxybut-2-enamide (CAS 61578-99-2) is a synthetic N-aryl but-2-enamide derivative with molecular formula C₁₅H₂₁NO₂ and a molecular weight of 247.33 g/mol . The compound comprises a 3-methoxybut-2-enamide core conjugated to a 3-n-butylphenyl aniline moiety, placing it within the broader class of N-phenylbutenamides that have been investigated for pharmaceutical properties including lipoxygenase inhibition and anticancer activity [1]. The molecule features a conjugated enamide system (α,β-unsaturated amide) with a methoxy substituent at the β-position, a structural motif that imparts both electrophilic character and conformational constraint relative to saturated analogs.

• N-aryl butenamide SAR series with distinct substituent profiles

• Computed lipophilicity may support cell permeability in intact-cell assays

• TPSA within predicted CNS-permeable range for neuroscience screening

• [1] N-Phenyl butenamides with pharmaceutical properties. Patent WO/EP equivalent, describing compounds of formula X=R₁(HO)C=C(CN)-C(=O)NH-Ar with pharmaceutical utility including anticancer and anti-inflammatory indications. View Source

N-(3-Butylphenyl)-3-methoxybut-2-enamide: Why Generic Substitution Fails

The 3-methoxybut-2-enamide scaffold is shared across multiple commercial research compounds, but substitution at the N-aryl position profoundly alters physicochemical and potentially biological properties. The target compound carries an n-butyl group at the meta position of the phenyl ring, which distinguishes it from the unsubstituted parent (3-methoxy-N-phenylbut-2-enamide), the N-benzyl analog, the N-(3-acetylphenyl) analog, the N-(3-butanoylphenyl) analog, and the N-(3-bromophenyl) analog. These substituent differences generate substantial variations in lipophilicity (computed LogP spans ~1.7 to ~4.2 across this series) [1], topological polar surface area, and hydrogen-bonding capacity, each of which impacts membrane permeability, non-specific protein binding, and assay compatibility. Even within the same nominal compound class, small structural changes at the N-aryl position can invert target selectivity, as documented for N-phenylbutenamide derivatives active at lipoxygenase versus cyclooxygenase [2]. Procurement decisions that treat these analogs as interchangeable therefore risk irreproducible experimental outcomes.

N-Aryl Substituent n-Butyl, unsubstituted, benzyl, acetyl, and butanoyl analogs differ in lipophilicity, TPSA, and H-bonding; assay outcomes may shift.

Target Selectivity Reported LOX/COX selectivity varies across N-aryl butenamides; biological profile may not transfer between analogs.

Conformational Flexibility Rotatable bond count (3–6) across series alters conformational entropy; binding thermodynamics may differ.

• [1] PubChem Compound Summary. 3-methoxy-N-phenylbut-2-enamide. CID 53874358. Computed Properties: Molecular Weight 191.23 g/mol, XLogP3-AA 1.7, Topological Polar Surface Area 38.3 Ų. Accessed 2026-04-27. View Source
• [2] Medical University of Lublin / Piastów Śląskich Medical University Wrocław. Record details describing a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism; the compound also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent. Accessed 2026-04-27. View Source

N-(3-Butylphenyl)-3-methoxybut-2-enamide: Quantitative Differentiators vs. Closest Analogs

Lipophilicity vs. Unsubstituted Parent

The target compound exhibits a computed LogP of 4.17 (ChemSrc computed value) , which is substantially higher than the unsubstituted parent compound 3-methoxy-N-phenylbut-2-enamide (XLogP3-AA = 1.7, PubChem computed) [1]. This LogP difference of approximately +2.47 log units corresponds to a theoretical ~300-fold increase in octanol-water partition coefficient, predicting markedly higher membrane permeability and potentially greater non-specific protein binding. The increased lipophilicity arises from the addition of the n-butyl group (four methylene units) to the meta position of the N-phenyl ring, an effect consistent with the established Hansch-Leo π-value for an n-butyl substituent (+2.13). Importantly, the target compound remains within Lipinski Rule of 5 compliance (LogP < 5, MW < 500), positioning it as a moderately lipophilic probe suitable for cell-based assays where the unsubstituted parent may fail to achieve adequate intracellular concentrations.

Lipophilicity vs. Parent

Class-level

Target: LogP 4.17 (ChemSrc computed)

Parent: 3-Methoxy-N-phenylbut-2-enamide LogP 1.70 (PubChem XLogP3-AA)

ΔLogP ≈ +2.47 (predicted ~300× octanol-water partition increase)

May support intracellular target engagement in cell-based assays; experimental LogP not determined.

Computed values; no experimental LogP or permeability data available.

Evidence Dimension	Lipophilicity (computed LogP / XLogP3)
Target Compound Data	LogP = 4.17 (ChemSrc computed)
Comparator Or Baseline	3-Methoxy-N-phenylbut-2-enamide (unsubstituted parent, CID 53874358): XLogP3-AA = 1.7
Quantified Difference	ΔLogP ≈ +2.47 (roughly 300-fold higher predicted partition coefficient)
Conditions	Computed values from ChemSrc and PubChem (2021.09.15 release); no experimental LogP data available for either compound

Why This Matters

For cell-based assays and in vitro pharmacology, a LogP of ~4.2 predicts sufficient membrane permeability for intracellular target engagement, whereas the unsubstituted parent (LogP ~1.7) may be largely excluded from cells, making the butyl-substituted compound the more appropriate choice for phenotypic screening even though both share the same core scaffold.

• [1] PubChem. 3-methoxy-N-phenylbut-2-enamide. CID 53874358. Computed XLogP3-AA: 1.7. PubChem release 2025.09.15. Accessed 2026-04-27. View Source

Polar Surface Area vs. Carbonyl Analogs

The target compound has a computed topological polar surface area (TPSA) of 41.82 Ų , reflecting its two hydrogen bond acceptors (amide carbonyl and methoxy oxygen) and one hydrogen bond donor (amide N-H). This TPSA is notably lower than that predicted for the N-(3-butanoylphenyl) analog (CAS 61579-01-9, C₁₅H₁₉NO₃, containing an additional ketone carbonyl oxygen contributing approximately +17 Ų, yielding an estimated TPSA of ~59 Ų) and the N-(3-acetylphenyl) analog (C₁₃H₁₅NO₃, also bearing a ketone carbonyl) . The TPSA difference of roughly 17 Ų between the target compound and the butanoyl/acetyl analogs has implications for blood-brain barrier penetration prediction: compounds with TPSA < 60–70 Ų are generally considered capable of CNS penetration, while those with TPSA > 70 Ų are typically excluded. At 41.82 Ų, the target compound falls well within the CNS-permeable range by this criterion, whereas the carbonyl-containing analogs approach a borderline TPSA that may limit CNS availability.

Polar Surface Area vs. Carbonyl Analogs

Class-level

Target: TPSA 41.82 Ų (ChemSrc computed)

Carbonyl analogs (N-butanoyl, N-acetyl): estimated TPSA ~59 Ų

ΔTPSA ≈ +17 Ų (target lower)

TPSA below 60 Ų may predict CNS penetration, but no experimental BBB data.

Comparator TPSA estimated based on functional group contribution.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 41.82 Ų (ChemSrc computed)
Comparator Or Baseline	N-(3-Butanoylphenyl)-3-methoxybut-2-enamide (CAS 61579-01-9): estimated TPSA ~59 Ų; N-(3-Acetylphenyl)-3-methoxybut-2-enamide: estimated TPSA ~59 Ų (based on addition of one H-bond acceptor vs. target)
Quantified Difference	ΔTPSA ≈ +17 Ų (target vs. butanoyl/acetyl analogs)
Conditions	Computed TPSA values; experimental determination not identified. Comparator TPSA is estimated based on functional group contribution.

Why This Matters

When procuring for CNS-targeted screening campaigns, the lower TPSA of 41.82 Ų predicts superior passive BBB permeability compared to carbonyl-containing analogs with TPSA approaching 60 Ų, making the target compound the preferred choice within this series for neuroscience applications.

Molecular Weight: Intermediate Position Among Analogs

The target compound occupies an intermediate molecular weight position (247.33 Da) within the 3-methoxybut-2-enamide series . This is 56.10 Da heavier than the unsubstituted parent (191.23 Da) [1] and 13.99 Da lighter than the N-(3-butanoylphenyl) analog (261.32 Da) . In fragment-based drug discovery, the unsubstituted parent (MW 191) would be considered a borderline fragment, while the butanoyl analog (MW 261) begins to exceed optimal fragment limits. The target compound at 247 Da offers a balance: sufficient molecular complexity for meaningful structure-activity relationship (SAR) exploration while remaining compatible with fragment-linking strategies. For ligand efficiency calculations (e.g., LE = 1.4 × pIC₅₀ / heavy atom count), the target compound contains 18 heavy atoms versus 14 for the parent and 19 for the butanoyl analog, providing a distinct efficiency metric profile.

Molecular Weight Position

Reported

Target: MW 247.33 Da (C₁₅H₂₁NO₂)

Unsubstituted parent: 191.23 Da; N-Butanoyl analog: 261.32 Da

+56.1 Da vs parent; -14.0 Da vs butanoyl analog

Fills molecular weight gap for SAR exploration; ligand efficiency context may differ.

Exact masses from vendor databases and PubChem.

Evidence Dimension	Molecular weight
Target Compound Data	MW = 247.33 Da (C₁₅H₂₁NO₂)
Comparator Or Baseline	3-Methoxy-N-phenylbut-2-enamide: MW 191.23 Da (C₁₁H₁₃NO₂); N-(3-Butanoylphenyl)-3-methoxybut-2-enamide: MW 261.32 Da (C₁₅H₁₉NO₃)
Quantified Difference	ΔMW = +56.10 Da vs. unsubstituted parent; ΔMW = -13.99 Da vs. butanoyl analog
Conditions	Exact mass and molecular formula from ChemSrc and vendor databases

Why This Matters

In SAR-by-catalog procurement, the 247 Da mass of the target compound fills a gap between the fragment-like parent (191 Da) and the heavier functionalized analogs (261+ Da), offering a distinct entry point for medicinal chemistry optimization programs that require balanced molecular properties.

• [1] PubChem. 3-methoxy-N-phenylbut-2-enamide. CID 53874358. Molecular Weight: 191.23 g/mol. Accessed 2026-04-27. View Source

Conformational Flexibility vs. N-Benzyl Analog

The target compound possesses 6 rotatable bonds (n-butyl chain contributing 3, plus bonds within the amide linker and methoxy group), compared to only 4 rotatable bonds in the N-benzyl analog (N-benzyl-3-methoxybut-2-enamide, CAS 127085-34-1) and 3 rotatable bonds in the unsubstituted parent . Each additional rotatable bond is generally estimated to contribute a penalty of approximately 0.5–1.5 kcal/mol to the conformational entropy term of binding free energy (ΔG_bind). The n-butyl chain provides greater conformational sampling capacity, which may be advantageous for induced-fit binding to flexible protein pockets but may also increase entropic penalties upon rigidification in the bound state. Researchers evaluating this compound for target engagement should consider that the six rotatable bonds may reduce binding affinity relative to more constrained analogs (all else being equal), but the n-butyl chain's hydrophobicity may compensate through favorable desolvation energetics.

Rotatable Bonds vs. N-Benzyl

Class-level

Target: 6 rotatable bonds (n-butyl + amide/methoxy)

N-Benzyl analog (CAS 127085-34-1): 4 rotatable bonds; Parent: 3

+2 vs N-benzyl; +3 vs parent

Higher conformational flexibility may influence binding thermodynamics; requires docking analysis.

Rotatable bond count from SMILES; no experimental conformation data.

Evidence Dimension	Rotatable bond count
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	N-Benzyl-3-methoxybut-2-enamide (CAS 127085-34-1): 4 rotatable bonds; 3-methoxy-N-phenylbut-2-enamide: 3 rotatable bonds
Quantified Difference	+2 rotatable bonds vs. N-benzyl analog; +3 vs. unsubstituted parent
Conditions	Rotatable bond count derived from SMILES structure analysis; no experimental conformational data available

Why This Matters

For structure-based drug design campaigns, the higher rotatable bond count of the target compound (6 vs. 3–4 for comparators) demands explicit consideration of conformational sampling in docking calculations and may produce distinct binding poses relative to more constrained analogs, influencing hit prioritization decisions.

N-(3-Butylphenyl)-3-methoxybut-2-enamide: Procurement Scenarios

Cell-Based Phenotypic Screening

The computed LogP of 4.17 positions this compound as the most lipophilic member among readily available 3-methoxybut-2-enamide analogs . For cell-based assays where intracellular target engagement is required (e.g., nuclear receptor modulation, kinase inhibition in intact cells), the elevated LogP relative to the unsubstituted parent (LogP 1.7) predicts superior passive diffusion across the phospholipid bilayer. Researchers should procure this compound when the unsubstituted or polar analogs (acetyl, butanoyl) have failed to produce intracellular activity despite biochemical potency. The compound also remains Rule-of-5 compliant, distinguishing it from higher-molecular-weight N-aryl butenamide derivatives that may exhibit poor solubility or permeability.

CNS Drug Discovery and BBB Penetration

With a TPSA of 41.82 Ų, well below the empirically established CNS penetration threshold of ~70 Ų, and a LogP of 4.17 within the favorable range for CNS drugs (LogP 2–5), this compound is a strong candidate for CNS-targeted screening collections . The carbonyl-containing analogs (butanoyl, acetyl) with estimated TPSA approaching 60 Ų are predicted to have inferior BBB penetration . Medicinal chemistry teams pursuing neurodegenerative disease, psychiatric disorder, or brain tumor targets should prioritize this compound over more polar analogs when initiating SAR exploration of the 3-methoxybut-2-enamide chemotype for CNS applications.

SAR-by-Catalog: LOX/COX Selectivity

N-Phenylbutenamide derivatives have established activity as lipoxygenase inhibitors and modulators of arachidonic acid metabolism . The 3-n-butylphenyl substitution pattern of the target compound represents a distinct point in the N-aryl SAR landscape, differing from the 3-bromo, 3-acetyl, and 3-butanoyl substituents available in commercial analogs. Procurement of this compound alongside its analogs enables systematic exploration of how meta-substituent electronic and lipophilic character modulates LOX/COX selectivity. The n-butyl group is electron-donating (+I effect) and strongly lipophilic, contrasting with the electron-withdrawing bromo and acetyl substituents, providing a orthogonal SAR vector for hit expansion.

Conformational Analysis Using n-Butyl Chain

The six rotatable bonds of this compound, including the conformationally flexible n-butyl chain, provide an opportunity to investigate the role of ligand conformational entropy in target binding . When compared to more constrained analogs (N-benzyl, 4 rotatable bonds; unsubstituted parent, 3 rotatable bonds), differences in binding affinity and thermodynamics (measured by isothermal titration calorimetry or surface plasmon resonance) can be deconvoluted to estimate the entropic contribution of the n-alkyl chain. This compound therefore serves as a valuable tool for biophysical studies of protein-ligand interactions where the energetic consequences of ligand flexibility are under investigation.

Application

Selection Property

Validation Focus

Cell-Based Phenotypic Screening

Predicted membrane permeability from computed lipophilicity

Intracellular target engagement in cell models

CNS Neuroscience Screening

Computed TPSA within CNS-penetrant range

Blood-brain barrier permeability in neuroscience models

SAR-by-Catalog for LOX/COX Selectivity

Meta-substituent electronic/lipophilic differentiation

LOX/COX selectivity profiling across N-aryl butenamide series

Conformational Entropy Studies

Rotatable bond count and chain flexibility

Binding thermodynamics and conformational sampling analysis